Cas no 2418723-84-7 (tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate)

Tert-butyl 2-{3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}acetate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized aromatic core and protected carboxylate group. The presence of both an amino group and a trimethylsilyl-protected ethynyl moiety enhances its utility in cross-coupling reactions, such as Sonogashira or Buchwald-Hartwig couplings, enabling precise modifications for pharmaceutical and materials science applications. The tert-butyl ester group offers stability under basic conditions while allowing facile deprotection for further derivatization. Its structural features make it suitable for constructing complex heterocycles or conjugated systems, often employed in drug discovery and advanced material design. The compound’s balanced reactivity and protective group strategy contribute to its broad synthetic applicability.
tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate structure
2418723-84-7 structure
Product Name:tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate
CAS No:2418723-84-7
MF:C18H27NO2Si
MW:317.497986078262
CID:5678834
PubChem ID:165772506
Update Time:2025-06-10

tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-26627654
    • tert-butyl 2-{3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}acetate
    • 2418723-84-7
    • tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate
    • Inchi: 1S/C18H27NO2Si/c1-13-15(12-17(20)21-18(2,3)4)10-14(11-16(13)19)8-9-22(5,6)7/h10-11H,12,19H2,1-7H3
    • InChI Key: YIJVWVGORREOGH-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=C(C(C)=C(C=1)CC(=O)OC(C)(C)C)N)(C)(C)C

Computed Properties

  • Exact Mass: 317.181105638g/mol
  • Monoisotopic Mass: 317.181105638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26627654-1g
tert-butyl 2-{3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}acetate
2418723-84-7
1g
$0.0 2023-09-12
Enamine
EN300-26627654-1.0g
tert-butyl 2-{3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}acetate
2418723-84-7
1g
$0.0 2023-05-30

Additional information on tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate

tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate: A Comprehensive Overview

tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate is a complex organic compound with the CAS number 2418723-84-7. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural features and potential applications. The molecule consists of a tert-butyl group attached to an acetate moiety, which is further connected to a phenyl ring substituted with amino, methyl, and trimethylsilyl groups. These substituents confer the compound with distinctive chemical and physical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic substitution, coupling reactions, and silylation to construct the molecule. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and application.

One of the most notable applications of this compound is in the field of drug discovery. The presence of the trimethylsilyl group enhances the stability of the ethynyl moiety, which is crucial for maintaining the integrity of the molecule during biological assays. Studies have shown that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its amino group facilitates interactions with biological targets, making it a potential candidate for drug development.

In addition to its pharmaceutical applications, tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate has found utility in materials science. The tert-butyl group imparts steric hindrance, which can be exploited to design self-assembling materials or stimuli-responsive polymers. Recent research has demonstrated that this compound can serve as a building block for constructing supramolecular assemblies with tailored mechanical and optical properties.

The structural complexity of this compound also makes it an excellent model system for studying reaction mechanisms in organic chemistry. For instance, the ethynylphenyl group has been used as a platform for exploring cycloaddition reactions under various conditions. These studies have provided valuable insights into the reactivity of alkyne-containing compounds and their potential applications in synthesizing bioactive molecules.

From an analytical standpoint, the characterization of tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods have enabled researchers to confirm the molecular structure and purity of the compound, ensuring its reliability for downstream applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential in other areas such as agrochemicals and diagnostics. The versatility of tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate makes it a promising candidate for addressing diverse challenges across multiple disciplines.

In conclusion, tert-butyl 2-{3-amino-2-methyl-5-2-(trimethylsilyl)ethynylphenyl}acetate (CAS No: 2418723-84-7) is a multifaceted compound with significant potential in various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.

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